Cas no 1147837-44-2 (5-chloro-2-(methylsulfanyl)-N-{[4-(pyrrolidin-1-yl)phenyl]methyl}pyrimidine-4-carboxamide)

• Product Name: 5-chloro-2-(methylsulfanyl)-N-{[4-(pyrrolidin-1-yl)phenyl]methyl}pyrimidine-4-carboxamide
• CAS No: 1147837-44-2
• MF: C₁₇H₁₉ClN₄OS
• MW: 362.876960992813
• CID: 5759777
• PubChem ID: 35617717
• Update Time: 2025-05-26

5-chloro-2-(methylsulfanyl)-N-{[4-(pyrrolidin-1-yl)phenyl]methyl}pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1147837-44-2
• 5-chloro-2-(methylsulfanyl)-N-{[4-(pyrrolidin-1-yl)phenyl]methyl}pyrimidine-4-carboxamide
• Z384352850
• AKOS034266941
• EN300-26602450

• Inchi： 1S/C17H19ClN4OS/c1-24-17-20-11-14(18)15(21-17)16(23)19-10-12-4-6-13(7-5-12)22-8-2-3-9-22/h4-7,11H,2-3,8-10H2,1H3,(H,19,23)
• InChI Key： JUQJKCIQIILFHY-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(N=C1C(NCC1C=CC(=CC=1)N1CCCC1)=O)SC

Computed Properties

• Exact Mass: 362.0968101g/mol
• Monoisotopic Mass: 362.0968101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 83.4Ų

Additional information on 5-chloro-2-(methylsulfanyl)-N-{[4-(pyrrolidin-1-yl)phenyl]methyl}pyrimidine-4-carboxamide

Introduction to 5-chloro-2-(methylsulfanyl)-N-{[4-(pyrrolidin-1-yl)phenyl]methyl}pyrimidine-4-carboxamide (CAS No. 1147837-44-2)

5-chloro-2-(methylsulfanyl)-N-{[4-(pyrrolidin-1-yl)phenyl]methyl}pyrimidine-4-carboxamide, a compound with the CAS number 1147837-44-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural complexity and unique functional groups of this molecule make it a promising candidate for further exploration in various therapeutic areas.

The molecular structure of 5-chloro-2-(methylsulfanyl)-N-{[4-(pyrrolidin-1-yl)phenyl]methyl}pyrimidine-4-carboxamide incorporates several key features that contribute to its biological activity. The presence of a chloro substituent at the 5-position of the pyrimidine ring, along with a methylsulfanyl group at the 2-position, enhances its interaction with biological targets. Additionally, the N-substituent containing a phenyl ring linked to a pyrrolidinyl moiety introduces further complexity and potential for selective binding.

In recent years, there has been growing interest in developing small molecule inhibitors that target specific enzymes and receptors involved in various diseases. The pyrimidine core of this compound is particularly relevant in this context, as pyrimidine derivatives have been extensively studied for their role in modulating biological pathways. For instance, pyrimidine-based compounds have shown promise in the treatment of cancer, inflammation, and infectious diseases.

One of the most compelling aspects of 5-chloro-2-(methylsulfanyl)-N-{[4-(pyrrolidin-1-yl)phenyl]methyl}pyrimidine-4-carboxamide is its potential as a lead compound for drug development. The combination of the chloro and methylsulfanyl groups provides multiple points of interaction with biological targets, which can be fine-tuned through structural modifications. This flexibility makes it an attractive scaffold for designing novel therapeutics.

Recent studies have highlighted the importance of rational drug design in accelerating the discovery of new drugs. Computational methods, such as molecular docking and virtual screening, have been instrumental in identifying promising candidates like 5-chloro-2-(methylsulfanyl)-N-{[4-(pyrrolidin-1-yl)phenyl]methyl}pyrimidine-4-carboxamide. These techniques allow researchers to predict the binding affinity and specificity of molecules before conducting expensive wet-lab experiments.

The pharmacological properties of this compound have been investigated in several preclinical studies. Initial findings suggest that it exhibits significant activity against various disease models. For example, its ability to inhibit specific kinases has been explored in cancer research, where it shows potential as an anti-proliferative agent. Additionally, its interaction with other enzymes and receptors may contribute to its therapeutic effects in other disease areas.

The synthesis of 5-chloro-2-(methylsulfanyl)-N-{[4-(pyrrolidin-1-yl)phenyl]methyl}pyrimidine-4-carboxamide involves multiple steps that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions play a crucial role in constructing the complex framework of this molecule.

In conclusion, 5-chloro-2-(methylsulfanyl)-N-{[4-(pyrrolidin-1-yl)phenyl]methyl}pyrimidine-4-carboxamide (CAS No. 1147837-44-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable asset in the search for new therapeutics. Further research is warranted to fully elucidate its mechanism of action and explore its potential in clinical applications.